3-(Diethylcarbamoyl)-4-fluorophenylboronic acid
CAS No.: 874219-28-0
Cat. No.: VC3037698
Molecular Formula: C11H15BFNO3
Molecular Weight: 239.05 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 874219-28-0 |
|---|---|
| Molecular Formula | C11H15BFNO3 |
| Molecular Weight | 239.05 g/mol |
| IUPAC Name | [3-(diethylcarbamoyl)-4-fluorophenyl]boronic acid |
| Standard InChI | InChI=1S/C11H15BFNO3/c1-3-14(4-2)11(15)9-7-8(12(16)17)5-6-10(9)13/h5-7,16-17H,3-4H2,1-2H3 |
| Standard InChI Key | CINQYDGBDNUJIH-UHFFFAOYSA-N |
| SMILES | B(C1=CC(=C(C=C1)F)C(=O)N(CC)CC)(O)O |
| Canonical SMILES | B(C1=CC(=C(C=C1)F)C(=O)N(CC)CC)(O)O |
Introduction
3-(Diethylcarbamoyl)-4-fluorophenylboronic acid is an organic compound classified as a boronic acid derivative. Its structure features a fluorine atom and a diethylcarbamoyl group attached to a phenyl ring, making it a unique compound with potential applications in medicinal chemistry and material sciences. The molecular formula is , and its molecular weight is approximately 239.05 g/mol.
Synthesis
The synthesis of 3-(Diethylcarbamoyl)-4-fluorophenylboronic acid typically involves multi-step procedures, starting with the functionalization of a phenyl ring followed by the introduction of boronic acid groups. Common methods include:
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Electrophilic Aromatic Substitution: Fluorination of the phenyl ring.
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Amidation: Introduction of the diethylcarbamoyl group.
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Borylation: Incorporation of boronic acid functionality using reagents like bis(pinacolato)diboron under palladium catalysis.
These steps highlight the synthetic complexity and versatility of this compound.
Applications
The compound has been explored for various applications due to its unique reactivity and functional groups:
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Medicinal Chemistry: It serves as a potential lead compound in drug discovery due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.
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Sensor Technology: The boronic acid group enables its use in molecular recognition, particularly in glucose sensing.
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Catalysis: Its structural features make it suitable for use in Suzuki-Miyaura cross-coupling reactions.
Comparative Analysis
To understand the uniqueness of 3-(Diethylcarbamoyl)-4-fluorophenylboronic acid, it is useful to compare it with structurally similar compounds:
| Compound Name | Structural Features | Applications |
|---|---|---|
| 3-(Diethylcarbamoyl)-4-fluorophenylboronic Acid | Diethylcarbamoyl, fluorine | Drug discovery, molecular recognition |
| Phenylboronic Acid | Basic boronic structure | Glucose sensing |
| 4-(Diethylcarbamoyl)-3-fluorophenylboronic Acid | Diethylcarbamoyl at different position | Potentially different reactivity |
This comparison illustrates how subtle structural differences can influence reactivity and application potential.
Research Findings
Studies have indicated that this compound shows promising biological activity:
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Binding Affinity: Interaction studies reveal strong binding affinity with proteins due to hydrogen bonding and hydrophobic effects, which could be harnessed for therapeutic purposes.
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Drug-Like Properties: Computational tools like SwissADME suggest favorable drug-like characteristics, including good bioavailability and low toxicity .
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